Cas no 902278-27-7 (2-3-(benzenesulfonyl)-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide)
2-3-(benzenesulfonyl)-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-3-(benzenesulfonyl)-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide
- 2-[3-(benzenesulfonyl)-6-chloro-4-oxoquinolin-1-yl]-N-(4-fluorophenyl)acetamide
- 902278-27-7
- F3407-2033
- AKOS001820807
- 2-[3-(benzenesulfonyl)-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-fluorophenyl)acetamide
- 2-(6-chloro-4-oxo-3-(phenylsulfonyl)quinolin-1(4H)-yl)-N-(4-fluorophenyl)acetamide
-
- Inchi: 1S/C23H16ClFN2O4S/c24-15-6-11-20-19(12-15)23(29)21(32(30,31)18-4-2-1-3-5-18)13-27(20)14-22(28)26-17-9-7-16(25)8-10-17/h1-13H,14H2,(H,26,28)
- InChI Key: PLJDAQMPNNLFQO-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(F)C=C1)(=O)CN1C2=C(C=C(Cl)C=C2)C(=O)C(S(C2=CC=CC=C2)(=O)=O)=C1
Computed Properties
- Exact Mass: 470.0503340g/mol
- Monoisotopic Mass: 470.0503340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 32
- Rotatable Bond Count: 5
- Complexity: 845
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 91.9Ų
2-3-(benzenesulfonyl)-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3407-2033-2μmol |
2-[3-(benzenesulfonyl)-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-fluorophenyl)acetamide |
902278-27-7 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3407-2033-5μmol |
2-[3-(benzenesulfonyl)-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-fluorophenyl)acetamide |
902278-27-7 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3407-2033-10μmol |
2-[3-(benzenesulfonyl)-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-fluorophenyl)acetamide |
902278-27-7 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3407-2033-20μmol |
2-[3-(benzenesulfonyl)-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-fluorophenyl)acetamide |
902278-27-7 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3407-2033-1mg |
2-[3-(benzenesulfonyl)-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-fluorophenyl)acetamide |
902278-27-7 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3407-2033-2mg |
2-[3-(benzenesulfonyl)-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-fluorophenyl)acetamide |
902278-27-7 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3407-2033-3mg |
2-[3-(benzenesulfonyl)-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-fluorophenyl)acetamide |
902278-27-7 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3407-2033-4mg |
2-[3-(benzenesulfonyl)-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-fluorophenyl)acetamide |
902278-27-7 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3407-2033-5mg |
2-[3-(benzenesulfonyl)-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-fluorophenyl)acetamide |
902278-27-7 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3407-2033-10mg |
2-[3-(benzenesulfonyl)-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-fluorophenyl)acetamide |
902278-27-7 | 10mg |
$79.0 | 2023-09-10 |
2-3-(benzenesulfonyl)-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 2-3-(benzenesulfonyl)-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide
Recent Advances in the Study of 2-3-(Benzenesulfonyl)-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide (CAS: 902278-27-7)
The compound 2-3-(benzenesulfonyl)-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide (CAS: 902278-27-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.
Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The structural uniqueness of 2-3-(benzenesulfonyl)-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide, characterized by the presence of a benzenesulfonyl group and a fluorophenylacetamide moiety, contributes to its high binding affinity and selectivity towards target proteins. These features make it a valuable candidate for further drug development.
In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key signaling pathways, such as the NF-κB and MAPK cascades, which are critical in the regulation of immune responses and cell proliferation. Notably, the compound has shown significant anti-inflammatory and anti-proliferative effects in preclinical models, suggesting its potential utility in treating conditions such as rheumatoid arthritis and certain types of cancer.
Further investigations into the pharmacokinetic and pharmacodynamic properties of 2-3-(benzenesulfonyl)-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide are underway. Preliminary data indicate favorable bioavailability and metabolic stability, although challenges related to solubility and tissue distribution remain to be addressed. Researchers are exploring various formulation strategies to optimize these parameters and enhance the compound's therapeutic index.
The synthesis of 2-3-(benzenesulfonyl)-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide has also been refined in recent studies, with efforts focused on improving yield and scalability. Novel synthetic routes employing green chemistry principles have been proposed, aiming to reduce environmental impact while maintaining high purity and efficacy of the final product.
In conclusion, 2-3-(benzenesulfonyl)-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide represents a promising lead compound in the development of new therapeutic agents. Its unique chemical structure and biological activity profile warrant further investigation, particularly in the context of targeted therapy for inflammatory and neoplastic diseases. Continued research efforts are expected to elucidate its full potential and pave the way for clinical applications.
902278-27-7 (2-3-(benzenesulfonyl)-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)